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Compound of Interest

Compound Name: GSK2193874

Cat. No.: B607779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in-vivo use of GSK2193874,

a potent and selective antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) ion

channel, in rat models. The provided protocols are based on publicly available data and are

intended to serve as a guide for designing and executing preclinical studies.

Introduction
GSK2193874 is an orally active and selective blocker of the TRPV4 cation channel.[1][2]

TRPV4 channels are implicated in a variety of physiological processes, including the regulation

of vascular tone, pulmonary fluid balance, and sensory neuron function.[1][2] Inhibition of

TRPV4 by GSK2193874 has shown therapeutic potential in preclinical models of pulmonary

edema associated with heart failure.[1][3] These notes provide key data and experimental

protocols for the in-vivo application of GSK2193874 in rats.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of GSK2193874 relevant to in-

vivo rat studies.

Table 1: In-Vitro Potency of GSK2193874
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Parameter Species IC50 Reference

TRPV4 Inhibition Rat 2 nM [4]

TRPV4 Inhibition Human 40 nM [4]

Table 2: Pharmacokinetic Parameters of GSK2193874 in Rats

Parameter
Route of
Administration

Value Units Reference

Clearance (CL) Intravenous (iv) 7.3 mL/min/kg [1][5][6]

Half-life (t½) Oral (po) 10 hours [1][5][6]

Oral

Bioavailability

(%F)

Oral (po) 31 % [1][5][6]

Table 3: Dosing Information for In-Vivo Rat Studies

Study Type Dose
Route of
Administration

Vehicle Reference

Cardiovascular

Safety
Up to 30 mg/kg Not specified [1][6]

Osmotic

Challenge
30 mg/kg/day 6% Cavitron [6]

Osteoarthritis

Pain
Not specified Oral Not specified [7]

Signaling Pathway
GSK2193874 exerts its pharmacological effect by directly inhibiting the TRPV4 ion channel.

This channel, when activated by various stimuli such as mechanical stress, heat, or

endogenous ligands, allows the influx of calcium ions (Ca²⁺) into the cell. This influx triggers a
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cascade of downstream signaling events. By blocking the channel, GSK2193874 prevents this

initial Ca²⁺ influx and the subsequent cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b607779?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5430398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5430398/
https://pubmed.ncbi.nlm.nih.gov/28523109/
https://pubmed.ncbi.nlm.nih.gov/28523109/
https://www.researchgate.net/publication/315471070_Discovery_of_GSK2193874_An_Orally_Active_Potent_and_Selective_Blocker_of_Transient_Receptor_Potential_Vanilloid_4
https://www.rndsystems.com/products/gsk-2193874_5106
https://www.selleckchem.com/products/gsk2193874.html
https://www.medchemexpress.com/GSK2193874.html
https://www.researchgate.net/figure/nhibitory-effects-of-TRPV4-antagonism-on-increased-action-potentials-in-the-DRG-neurons_fig3_353955401
https://www.benchchem.com/product/b607779#gsk2193874-protocol-for-in-vivo-rat-studies
https://www.benchchem.com/product/b607779#gsk2193874-protocol-for-in-vivo-rat-studies
https://www.benchchem.com/product/b607779#gsk2193874-protocol-for-in-vivo-rat-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

